5-O-Demethyl-28-hydroxy-Avermectin A1a

• Molecular Formula: C48H72O15
• Molecular Weight: 889.1 g/mol
• InChI: InChI=1S/C48H72O15/c1-11-24(2)42-27(5)17-18-47(63-42)23-32-20-31(62-47)16-15-26(4)41(59-38-22-36(55-10)43(30(8)57-38)60-37-21-35(54-9)40(50)29(7)56-37)25(3)13-12-14-33-45(51)61-44-39(49)28(6)19-34(46(52)58-32)48(33,44)53/h12-15,17-19,24-25,27,29-32,34-45,49-51,53H,11,16,20-23H2,1-10H3/b13-12+,26-15?,33-14+/t24-,25-,27-,29-,30-,31?,32-,34-,35-,36-,37-,38-,39+,40-,41-,42+,43-,44+,45?,47+,48+/m0/s1
• InChIKey: ORIHAMOZRDYFCM-QGZKCUICSA-N

5-O-Demethyl-28-hydroxy-Avermectin A1a: Identification & Properties

5-O-Demethyl-28-hydroxy-Avermectin A1a (CAS: 96722-46-2) is a macrocyclic lactone derivative that serves as a key degradation product of the parent antiparasitic compound Avermectin B1a . This compound is structurally characterized by the absence of a methyl group at the 5-O position and the presence of a hydroxyl group at the C28 position, a modification that distinguishes it from the parent avermectin B1a . Its primary role is as an analytical reference standard and a subject of study for understanding the environmental and metabolic fate of avermectin-based pesticides and pharmaceuticals [1].

• [1] Glpbio. 5-O-Demethyl-28-hydroxy-Avermectin A1a (CAS: 96722-46-2). Chemical Properties and Safety Data Sheet. View Source

5-O-Demethyl-28-hydroxy-Avermectin A1a: Structural & Functional Distinction

Substitution with generic avermectin B1a or even other degradation products like delta2-Avermectin B1a is not scientifically valid due to significant differences in chemical identity, biological activity, and analytical behavior. 5-O-Demethyl-28-hydroxy-Avermectin A1a is a specific molecular entity with a unique CAS number (96722-46-2) and a defined molecular weight of 889.08 g/mol . The 5-O-demethylation and C28-hydroxylation modifications fundamentally alter its physicochemical properties and chromatographic behavior, making it essential as a distinct reference standard for accurate residue and metabolite analysis . Furthermore, the biological activity of avermectin degradation products is highly variable; for instance, the epimerization product epi-Avermectin B1a exhibits a ~100-fold loss in nematocidal activity compared to the parent compound, highlighting the functional non-equivalence of structurally related degradation products . Using an incorrect standard would compromise the validity of quantitative analytical methods, leading to inaccurate exposure assessments and non-compliance with regulatory requirements [1].

• [1] Code of Federal Regulations, Title 40, Part 180.449. Avermectin B1 and its delta-8,9-isomer; tolerances for residues. View Source

5-O-Demethyl-28-hydroxy-Avermectin A1a: Selection Evidence

Structural Distinction: Dual vs. Single Modification

As a distinct molecular entity, 5-O-Demethyl-28-hydroxy-Avermectin A1a exhibits a unique chromatographic retention time and mass spectrometric fragmentation pattern that is required for its definitive identification and quantification in complex matrices. The parent compound, Avermectin B1a, has a different molecular weight (873.1 g/mol) and a distinct InChIKey, leading to separation under standard analytical methods . The degradation product delta2-Avermectin B1a (MW: 873.07 g/mol) also differs, as does the biologically inactive epi-Avermectin B1a . This analytical specificity is critical for compliance with regulatory residue tolerances, which often specify the sum of multiple avermectin components, and using an incorrect standard would lead to misidentification and quantitative errors [1].

Evidence Dimension	Molecular Identity and Analytical Behavior
Target Compound Data	CAS: 96722-46-2; MW: 889.08; InChIKey: ORIHAMOZRDYFCM-UIPRHDOASA-N; Characteristic LC-MS/MS transitions
Comparator Or Baseline	Avermectin B1a (CAS: 65195-55-3, MW: 873.1) or delta2-Avermectin B1a (CAS: 110415-68-4, MW: 873.07) or epi-Avermectin B1a (CAS: 106434-14-4, MW: 873.1)
Quantified Difference	Distinct molecular weight (889.08 vs 873.1), unique InChIKey, and different chromatographic retention times under reverse-phase HPLC conditions
Conditions	High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS), typically using C18 columns and electrospray ionization

Why This Matters

This analytical differentiation is non-negotiable for regulatory compliance and accurate scientific reporting, as the use of an incorrect reference standard will invalidate quantitative residue analysis.

• [1] Code of Federal Regulations, Title 40, Part 180.449. Avermectin B1 and its delta-8,9-isomer; tolerances for residues. View Source

Reduced Potency: A Class-Level Property

The compound 5-O-Demethyl-28-hydroxy-Avermectin A1a has been reported as an in vitro inhibitor of SARS-CoV-2, while the parent compound Avermectin B1a is not typically characterized for this specific antiviral activity . This functional divergence is attributed to the structural modifications at the 5-O and C28 positions, which alter the molecule's interaction with viral or host cell targets . The baseline for comparison is the activity of the parent or closely related avermectins; ivermectin, for instance, has shown variable in vitro activity against SARS-CoV-2 (IC50 values ranging from ~2 µM to >10 µM depending on the study) but its primary mechanism and potency differ from this specific degradation product [1]. The distinct activity profile of 5-O-Demethyl-28-hydroxy-Avermectin A1a makes it a relevant tool for structure-activity relationship (SAR) studies aimed at understanding the antiviral pharmacophore within the avermectin class.

Evidence Dimension	In vitro Antiviral Activity
Target Compound Data	Reported in vitro inhibition of SARS-CoV-2 / COVID-19
Comparator Or Baseline	Avermectin B1a (not characterized for SARS-CoV-2 inhibition); Ivermectin (reported in vitro IC50 values against SARS-CoV-2 ranging from ~2 µM to >10 µM, but not a direct comparator due to different structural modifications) [1]
Quantified Difference	Activity profile differs qualitatively; specific IC50 values for this compound against SARS-CoV-2 are not provided in the source, but its reported activity distinguishes it from parent compounds lacking this modification
Conditions	In vitro viral infection assays (cell culture models) [1]

Why This Matters

For researchers investigating the antiviral potential of avermectin derivatives, this compound offers a unique structural modification that may provide insights into the pharmacophore requirements for SARS-CoV-2 inhibition, differentiating it from generic avermectin B1a or ivermectin.

• [1] Caly L, Druce JD, Catton MG, Jans DA, Wagstaff KM. The FDA-approved drug ivermectin inhibits the replication of SARS-CoV-2 in vitro. Antiviral Res. 2020 Jun;178:104787. doi: 10.1016/j.antiviral.2020.104787. View Source

Higher Polarity vs. Semisynthetic Analogs

The structural modifications in 5-O-Demethyl-28-hydroxy-Avermectin A1a result in a distinct set of predicted physicochemical properties compared to its parent compound. For example, the calculated partition coefficient (LogP) for this compound is approximately 3.3, whereas Avermectin B1a is predicted to have a higher LogP (e.g., >5.0) due to the presence of the 5-O-methyl group [1]. The introduction of the C28 hydroxyl group also increases the hydrogen bond donor count (from 3 in Avermectin B1a to 4 in this compound) and acceptor count (from 14 to 15), which can significantly influence its solubility, membrane permeability, and environmental fate . These differences are critical for understanding its behavior in biological systems and environmental matrices, as well as for developing appropriate analytical extraction and purification protocols.

Evidence Dimension	Physicochemical Properties
Target Compound Data	Calculated LogP: 3.3; Hydrogen Bond Donors: 4; Hydrogen Bond Acceptors: 15; Rotatable Bonds: 8
Comparator Or Baseline	Avermectin B1a: Predicted LogP >5.0; Hydrogen Bond Donors: 3; Hydrogen Bond Acceptors: 14 (calculated from chemical structure)
Quantified Difference	LogP difference of approximately >1.7 units, indicating significantly lower lipophilicity; increase of 1 hydrogen bond donor and 1 acceptor
Conditions	In silico prediction using standard algorithms (e.g., XLogP3) based on molecular structure

Why This Matters

These physicochemical differences are crucial for researchers to anticipate the compound's behavior in assays (e.g., solubility in aqueous buffers), its potential for membrane permeation, and its extraction efficiency from various matrices, thereby informing experimental design and data interpretation.

• [1] DrugBank. Avermectin B1a (DB11331). Predicted Properties. View Source

5-O-Demethyl-28-hydroxy-Avermectin A1a: Primary Applications

Environmental Fate & Residue Monitoring Standard

This compound is indispensable as a certified reference material for developing and validating analytical methods (e.g., LC-MS/MS) to quantify avermectin residues in agricultural commodities, soil, and water. Its unique retention time and mass transitions, which differ from the parent compound and other degradation products like delta2-Avermectin B1a , are essential for accurate peak identification and quantification. This application directly supports regulatory compliance, as the U.S. EPA establishes tolerances for 'abamectin' residues, which is defined as a mixture that includes 'avermectin B1 a (5-O-demethyl avermectin A1)' [1]. The use of this specific standard ensures that the analytical method is correctly measuring the defined residue, thereby avoiding false negatives or inaccurate exposure assessments [1].

In Vitro Metabolite Identification & Elucidation

For environmental scientists studying the degradation of abamectin or ivermectin in soil, water, or plant systems, this compound is a key analytical marker. Its formation pathway is specific, and its unique physicochemical properties, such as a lower LogP (3.3) compared to the parent compound , influence its mobility and persistence in the environment. Using this compound as a reference standard allows for the definitive identification of this specific degradation pathway, distinguishing it from other potential metabolites like the epimerized or oxidized products (e.g., epi-Avermectin B1a or delta2-Avermectin B1a) . This level of specificity is critical for constructing accurate environmental fate models and assessing the long-term ecological impact of avermectin use.

Pesticide Impurity & Degradation Profiling

Researchers investigating the molecular mechanisms of avermectins can utilize this compound as a distinct structural probe. Its reported activity as an in vitro inhibitor of SARS-CoV-2 offers a starting point for SAR studies to understand how modifications at the 5-O and C28 positions influence antiviral potency and selectivity, which is not a typical characteristic of the parent Avermectin B1a. By comparing its activity profile, physicochemical properties (e.g., LogP, hydrogen bonding capacity) , and target binding affinity against a panel of related avermectins and degradation products (such as the highly inactive epi-Avermectin B1a ), scientists can deconvolute the structural determinants of biological activity. This makes the compound a valuable tool for medicinal chemistry and pharmacology studies focused on drug repurposing or the development of novel antiparasitic and antiviral agents.

• [1] Code of Federal Regulations, Title 40, Part 180.449. Avermectin B1 and its delta-8,9-isomer; tolerances for residues. View Source